Cas no 29726-60-1 (3-Methyl-1,2,3,4-tetrahydroisoquinoline)
3-Methyl-1,2,3,4-tetrahydroisoquinoline Chemical and Physical Properties
Names and Identifiers
-
- 3-Methyl-1,2,3,4-tetrahydroisoquinoline
- 1,2,3,4-Tetrahydro-3-methylisoquinoline
- isoquinoline, 1,2,3,4-tetrahydro-3-methyl-
- 3-Methyl-1,2,3,4-tetrahydro-isoquinoline
- UEKQPSAKUNXFHL-UHFFFAOYSA-N
- HMS1698C16
- BDBM50023304
- AB30586
- NE31770
- ST24042290
- Z1259161645
- DA-07231
- SCHEMBL1011182
- NCGC00184271-01
- SCHEMBL15334650
- SB47999
- SY344004
- AKOS016843414
- C74526
- PD178296
- MFCD07374398
- BS-13528
- EN300-86328
- 29726-60-1
- 3-Methyl-1 pound not2 pound not3 pound not4-tetrahydroisoquinoline
- CHEMBL60434
- MFCD07187817
- DTXSID10874097
- Z979717380
- AKOS000650337
- AB39365
-
- MDL: MFCD07187817
- Inchi: 1S/C10H13N/c1-8-6-9-4-2-3-5-10(9)7-11-8/h2-5,8,11H,6-7H2,1H3
- InChI Key: UEKQPSAKUNXFHL-UHFFFAOYSA-N
- SMILES: N1CC2C=CC=CC=2CC1C
Computed Properties
- Exact Mass: 147.10489
- Monoisotopic Mass: 147.104799419g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 133
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 12
Experimental Properties
- PSA: 12.03
3-Methyl-1,2,3,4-tetrahydroisoquinoline Security Information
- Signal Word:Warning
- Hazard Statement: H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Storage Condition:Keep in dark place,Sealed in dry,2-8°C(BD25599)
3-Methyl-1,2,3,4-tetrahydroisoquinoline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 231354-250mg |
3-Methyl-1,2,3,4-tetrahydroisoquinoline |
29726-60-1 | 95% | 250mg |
£178.00 | 2022-02-28 | |
| Fluorochem | 231354-1g |
3-Methyl-1,2,3,4-tetrahydroisoquinoline |
29726-60-1 | 95% | 1g |
£444.00 | 2022-02-28 | |
| Fluorochem | 231354-5g |
3-Methyl-1,2,3,4-tetrahydroisoquinoline |
29726-60-1 | 95% | 5g |
£1122.00 | 2022-02-28 | |
| Chemenu | CM143663-1g |
3-Methyl-1,2,3,4-tetrahydroisoquinoline |
29726-60-1 | 97% | 1g |
$477 | 2021-08-05 | |
| Chemenu | CM143663-5g |
3-Methyl-1,2,3,4-tetrahydroisoquinoline |
29726-60-1 | 97% | 5g |
$1206 | 2021-08-05 | |
| Chemenu | CM143663-10g |
3-Methyl-1,2,3,4-tetrahydroisoquinoline |
29726-60-1 | 97% | 10g |
$1789 | 2021-08-05 | |
| TRC | M222910-10mg |
3-Methyl-1,2,3,4-tetrahydroisoquinoline |
29726-60-1 | 10mg |
$ 50.00 | 2022-06-04 | ||
| TRC | M222910-50mg |
3-Methyl-1,2,3,4-tetrahydroisoquinoline |
29726-60-1 | 50mg |
$ 185.00 | 2022-06-04 | ||
| TRC | M222910-100mg |
3-Methyl-1,2,3,4-tetrahydroisoquinoline |
29726-60-1 | 100mg |
$ 275.00 | 2022-06-04 | ||
| abcr | AB523184-1 g |
3-Methyl-1,2,3,4-tetrahydroisoquinoline; . |
29726-60-1 | 1g |
€768.50 | 2022-03-01 |
3-Methyl-1,2,3,4-tetrahydroisoquinoline Related Literature
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
Additional information on 3-Methyl-1,2,3,4-tetrahydroisoquinoline
Professional Introduction to 3-Methyl-1,2,3,4-tetrahydroisoquinoline (CAS No. 29726-60-1)
3-Methyl-1,2,3,4-tetrahydroisoquinoline, a compound with the chemical identifier CAS No. 29726-60-1, is a significant molecule in the field of pharmaceutical chemistry and drug discovery. This tetrahydroisoquinoline derivative has garnered considerable attention due to its structural complexity and potential biological activities. The compound belongs to a class of heterocyclic aromatic amine derivatives that are widely studied for their pharmacological properties.
The structural framework of 3-Methyl-1,2,3,4-tetrahydroisoquinoline consists of a benzene ring fused with a piperidine ring, with a methyl group at the 3-position. This specific arrangement imparts unique electronic and steric properties to the molecule, making it a versatile scaffold for medicinal chemistry modifications. The tetrahydroisoquinoline core is known for its presence in various natural products and bioactive alkaloids, which have been extensively explored for their therapeutic potential.
In recent years, there has been a surge in research focused on developing novel tetrahydroisoquinoline-based compounds as potential therapeutic agents. The< strong>3-Methyl-1,2,3,4-tetrahydroisoquinoline derivative has been investigated for its potential role in modulating various biological pathways. Notably, studies have highlighted its interactions with neurotransmitter systems, making it a candidate for exploring treatments in neurological disorders.
One of the most compelling aspects of 3-Methyl-1,2,3,4-tetrahydroisoquinoline is its ability to serve as a precursor for more complex pharmacophores. Researchers have leveraged this compound to synthesize derivatives with enhanced binding affinities and selectivity for specific biological targets. For instance, modifications at the methyl group position have been shown to influence the compound's solubility and metabolic stability, critical factors in drug development.
The pharmacological profile of 3-Methyl-1,2,3,4-tetrahydroisoquinoline has been the subject of numerous preclinical studies. These investigations have revealed promising activities in models of pain modulation and neuroprotection. The compound's interaction with serotonin and dopamine receptors has been particularly well-documented, suggesting its potential utility in addressing conditions such as depression and Parkinson's disease.
Advances in computational chemistry have further accelerated the exploration of 3-Methyl-1,2,3,4-tetrahydroisoquinoline derivatives. Molecular modeling techniques have enabled researchers to predict binding modes and optimize lead structures with greater efficiency. This integration of computational methods with experimental validation has streamlined the drug discovery process for this class of compounds.
The synthesis of 3-Methyl-1,2,3,4-tetrahydroisoquinoline presents both challenges and opportunities for synthetic chemists. Traditional synthetic routes often involve multi-step sequences that require careful optimization to achieve high yields and purity. However, recent developments in catalytic methods have provided more efficient pathways for constructing the tetrahydroisoquinoline core.
In conclusion, 3-Methyl-1,2,3,4-tetrahydroisoquinoline (CAS No. 29726-60-1) represents a valuable scaffold in pharmaceutical research, offering diverse biological activities and synthetic flexibility。 Its potential applications in treating neurological disorders, coupled with advancements in drug discovery technologies, make this compound an exciting area of study。 As research continues to uncover new therapeutic possibilities, 3-Methyl-1,2,3,4-tetrahydroisoquinoline is poised to play a significant role in future medicinal chemistry endeavors。
29726-60-1 (3-Methyl-1,2,3,4-tetrahydroisoquinoline) Related Products
- 19716-56-4(1-Benzyl-1,2,3,4-tetrahydroisoquinoline)
- 54365-72-9(1,2,3,4-Tetrahydro-2,3-dimethylisoquinoline)
- 30345-80-3(1-(2-Methylbenzyl)-1,2,3,4-tetrahydroisoquinoline)
- 25939-81-5(1-Ethyl-1,2,3,4-tetrahydroisoquinoline)
- 30331-81-8(Isoquinoline,3-(2-ethylphenyl)-1,2,3,4-tetrahydro-)
- 120086-41-1(1,3-dimethyl-1,2,3,4-tetrahydroisoquinoline)
- 112794-28-2(1,2,3,4-Tetrahydro-3-methylisoquinoline Hydrochloride)
- 57680-86-1(Isoquinoline, 1,2,3,4-tetrahydro-1-(phenylmethyl)-, (1S)-)
- 1394174-06-1(1-(3-Methylbenzyl)-1,2,3,4-tetrahydroisoquinoline)
- 78318-00-0(3-PHENYL-1,2,3,4-TETRAHYDROISOQUINOLINE)